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Compound of Interest

Compound Name: 5-Bromo-2-chloropyridin-3-OL

Cat. No.: B1340272

Essential Safety and Handling Guide for 5-Bromo-2-
chloropyridin-3-ol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, operation, and
disposal of 5-Bromo-2-chloropyridin-3-ol (CAS No. 286946-77-8). Adherence to these
guidelines is essential for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification

5-Bromo-2-chloropyridin-3-ol is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on available safety data, this
compound is acutely toxic if swallowed.

GHS Hazard Classification:

GHS Hazard ] ]
Hazard Class Category Signal Word Pictogram
Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger GHSO06
Oral swallowed
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Data sourced from Sigma-Aldrich safety information for CAS No. 286946-77-8.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 5-Bromo-2-
chloropyridin-3-ol. The following table summarizes the required PPE.
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. Specifications and
Body Part Required PPE .
Recommendations

Nitrile gloves are a suitable

choice for protection against a

variety of chemicals.[1][2][3]

) ) Always inspect gloves for

Hands Chemical-resistant gloves ) )

integrity before use and

change them frequently, or

immediately if contamination is

suspected.[4]

Safety goggles should be worn
to protect against splashes.[5]
A face shield provides an
additional layer of protection
Eyes/Face Safety goggles and face shield  for the entire face and should
be used when handling larger
quantities or when there is a
significant risk of splashing.[4]

[5]

A standard laboratory coat

should be worn to protect the
Body Laboratory coat ] )

skin and personal clothing

from contamination.[1][2]

Use a NIOSH-approved N95
dust mask or a respirator,
especially when handling the
solid compound, to prevent
Respiratory N95 dust mask or respirator inhalation of dust particles.
Work should be conducted in a
well-ventilated area, preferably

within a chemical fume hood.

[1](216]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the procedural steps for the safe handling of 5-Bromo-2-chloropyridin-
3-ol to minimize exposure risk.

1. Preparation:

o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
 Verify that all necessary PPE is available and in good condition.

o Have an emergency spill kit readily accessible.

2. Weighing and Transfer:

« Handle the solid compound in a designated area within the fume hood to contain any dust.
o Use appropriate tools (e.g., spatula, weighing paper) for transfer.

o Close the container tightly immediately after use.[7]

3. In-Use Operations:

o Keep all containers with the chemical clearly labeled.

e Avoid actions that could generate dust.

o Wash hands thoroughly after handling, even if gloves were worn.[6][7]

4. Post-Operation:

o Decontaminate the work surface after completion of the task.

» Remove and dispose of contaminated PPE in the designated waste stream.

Emergency Procedures
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Emergency Scenario Immediate Action

Immediately wash the affected area with plenty
) of soap and water.[7][8] Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

persists.[7][8]

Rinse cautiously with water for several minutes.

[71[8] Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing.[7][8] Seek

immediate medical attention.

Move the individual to fresh air and keep them
Inhalation at rest in a comfortable breathing position.[7][8]

Seek medical attention.

If swallowed, immediately call a poison center or

Ingestion ) . "
doctor. Rinse mouth. Do not induce vomiting.
Evacuate the area. Wear appropriate PPE,
including respiratory protection.[9] Cover the

Spill spill with an inert absorbent material.[9] Collect

the material into a suitable container for
disposal.[6][9]

Disposal Plan

All waste containing 5-Bromo-2-chloropyridin-3-ol must be treated as hazardous waste.

» Solid Waste: Collect all solid waste, including contaminated PPE and weighing paper, in a
clearly labeled, sealed container.

» Liquid Waste: If the compound is dissolved in a solvent, the resulting solution must be
collected in a labeled, sealed hazardous waste container.

o Disposal Route: Dispose of all waste through an approved hazardous waste disposal facility,
in accordance with local, state, and federal regulations.[7][8][10] Do not dispose of down the
drain.[6][10]
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Visual Workflow for Handling 5-Bromo-2-
chloropyridin-3-ol

Workflow for Safe Handling of 5-Bromo-2-chloropyridin-3-ol

Preparation Phase

1. Prepare Work Area
(Fume Hood)

;

2. Don Appropriate PPE

l \I—Endling Phase

4. Weigh and Transfer
(in Fume Hood)

'

5. Perform Experimental Work

3. Verify Spill Kit Accessibility

Post-Ham%ing Phase

6. Decontaminate Work Surface

'

7. Dispose of Contaminated PPE

i Waste Disposal

9. Collect All Waste
(Solid & Liquid)

8. Wash Hands Thoroughly

10. Label Waste Container

11. Transfer to Approved
Hazardous Waste Facility
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Click to download full resolution via product page

Caption: A flowchart illustrating the key procedural steps for the safe handling and disposal of
5-Bromo-2-chloropyridin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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